Cas no 1261483-40-2 (5'-Methoxy-2'-(trifluoromethyl)propiophenone)

• Product Name: 5'-Methoxy-2'-(trifluoromethyl)propiophenone
• CAS No: 1261483-40-2
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• CID: 4791840
• Update Time: 2025-05-24

5'-Methoxy-2'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 5'-Methoxy-2'-(trifluoromethyl)propiophenone

• Inchi： 1S/C11H11F3O2/c1-3-10(15)8-6-7(16-2)4-5-9(8)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： HHYPLQMEHWXTPN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(CC)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 5'-Methoxy-2'-(trifluoromethyl)propiophenone

Research Brief on 5'-Methoxy-2'-(trifluoromethyl)propiophenone (CAS: 1261483-40-2): Recent Advances and Applications

In recent years, the compound 5'-Methoxy-2'-(trifluoromethyl)propiophenone (CAS: 1261483-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and methoxy functional groups, has shown promising potential in various applications, including drug discovery and medicinal chemistry. The unique structural features of this compound make it a valuable intermediate in the synthesis of more complex bioactive molecules. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on optimizing the synthesis of 5'-Methoxy-2'-(trifluoromethyl)propiophenone to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the trifluoromethylation step, a critical reaction in the synthesis of this compound. The researchers employed a palladium-based catalyst under mild conditions, achieving a yield of over 85% with high enantioselectivity. This advancement not only streamlines the production process but also reduces the environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

The biological activities of 5'-Methoxy-2'-(trifluoromethyl)propiophenone have also been a subject of intense investigation. Preliminary in vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings underscore the compound's potential as a lead molecule for developing new anti-inflammatory agents.

Beyond its anti-inflammatory properties, 5'-Methoxy-2'-(trifluoromethyl)propiophenone has shown promise in oncology research. A 2022 study in Cancer Research explored its role as a modulator of apoptosis in cancer cells. The researchers found that the compound could induce programmed cell death in certain types of leukemia cells by activating the intrinsic apoptotic pathway. This discovery opens new avenues for designing targeted therapies for hematological malignancies, although further in vivo studies are needed to validate these findings and assess the compound's safety profile.

In addition to its therapeutic potential, the compound's physicochemical properties have been analyzed to understand its drug-likeness. Computational studies using molecular docking and quantitative structure-activity relationship (QSAR) models have predicted favorable pharmacokinetic properties, such as good oral bioavailability and moderate plasma protein binding. These predictions, coupled with experimental data, position 5'-Methoxy-2'-(trifluoromethyl)propiophenone as a promising candidate for further drug development. However, challenges such as metabolic stability and potential toxicity must be addressed in future research.

In conclusion, 5'-Methoxy-2'-(trifluoromethyl)propiophenone (CAS: 1261483-40-2) represents a versatile and valuable compound in the realm of chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its demonstrated biological activities, highlight its potential as a key intermediate and therapeutic agent. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative treatments in inflammation and oncology. Researchers and industry professionals are encouraged to explore this compound's full potential while addressing the remaining challenges in its development.